Cas no 1261583-52-1 (1-Chloro-2-(difluoromethoxy)-5-methoxybenzene)

• Product Name: 1-Chloro-2-(difluoromethoxy)-5-methoxybenzene
• CAS No: 1261583-52-1
• MF: C₈H₇ClF₂O₂
• MW: 208.589788675308
• CID: 4989365
• Update Time: 2025-11-06

1-Chloro-2-(difluoromethoxy)-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethoxy)anisole
• 1-Chloro-2-(difluoromethoxy)-5-methoxybenzene
• 2-chloro-1-(difluoromethoxy)-4-methoxybenzene

• Inchi： 1S/C8H7ClF2O2/c1-12-5-2-3-7(6(9)4-5)13-8(10)11/h2-4,8H,1H3
• InChI Key： WUSNCUWMRKKNOU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5

Additional information on 1-Chloro-2-(difluoromethoxy)-5-methoxybenzene

Recent Advances in the Study of 1-Chloro-2-(difluoromethoxy)-5-methoxybenzene (CAS: 1261583-52-1)

1-Chloro-2-(difluoromethoxy)-5-methoxybenzene (CAS: 1261583-52-1) is a chemical compound of significant interest in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique difluoromethoxy and methoxy substituents, has been the subject of recent studies due to its potential applications in drug development and pesticide formulation. The presence of the difluoromethoxy group, in particular, has been noted for its ability to enhance metabolic stability and bioavailability, making it a valuable moiety in the design of novel therapeutic agents.

Recent research has focused on the synthesis and optimization of 1-Chloro-2-(difluoromethoxy)-5-methoxybenzene, with an emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for the introduction of the difluoromethoxy group, which significantly reduced the production of by-products and increased the overall efficiency of the synthesis. This advancement is expected to facilitate the large-scale production of the compound for further pharmacological evaluation.

In addition to its synthetic applications, 1-Chloro-2-(difluoromethoxy)-5-methoxybenzene has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its potential as an inhibitor of certain cytochrome P450 enzymes, which play a critical role in drug metabolism. This finding suggests that the compound could be used to modulate the pharmacokinetics of co-administered drugs, thereby improving their therapeutic efficacy. Further in vivo studies are currently underway to validate these findings and explore additional mechanisms of action.

The agrochemical potential of 1-Chloro-2-(difluoromethoxy)-5-methoxybenzene has also been explored. A recent report in Pest Management Science (2024) highlighted its efficacy as a precursor in the synthesis of next-generation herbicides. The compound's ability to disrupt key enzymatic pathways in weeds, while exhibiting low toxicity to non-target organisms, positions it as a promising candidate for sustainable agricultural practices. Field trials are planned to assess its performance under real-world conditions.

Despite these promising developments, challenges remain in the widespread adoption of 1-Chloro-2-(difluoromethoxy)-5-methoxybenzene. Issues such as environmental persistence and potential bioaccumulation need to be addressed through further research. Regulatory considerations will also play a crucial role in determining the compound's future applications. Nonetheless, the current body of research underscores its versatility and potential impact across multiple industries.

In conclusion, 1-Chloro-2-(difluoromethoxy)-5-methoxybenzene (CAS: 1261583-52-1) represents a compelling area of study in chemical biology and medicinal chemistry. Its unique structural features and diverse applications make it a valuable subject for ongoing research. Future studies should focus on optimizing its synthesis, elucidating its biological mechanisms, and evaluating its safety profile to fully realize its potential in both pharmaceutical and agrochemical contexts.